N-(2-methoxyethyl)-2-(4-methoxyphenyl)quinoline-4-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-2-(4-methoxyphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-24-12-11-21-20(23)17-13-19(14-7-9-15(25-2)10-8-14)22-18-6-4-3-5-16(17)18/h3-10,13H,11-12H2,1-2H3,(H,21,23)
• InChI Key: XAKRALXLSWCGER-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-(2-methoxyethyl)-2-(4-methoxyphenyl)quinoline-4-carboxamide is a synthetic organic compound that belongs to the class of quinoline derivatives. Quinoline compounds are known for their diverse biological activities and are widely studied in medicinal chemistry for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyethyl)-2-(4-methoxyphenyl)quinoline-4-carboxamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Quinoline Core: This can be achieved through the Skraup synthesis, where aniline derivatives react with glycerol and sulfuric acid in the presence of an oxidizing agent.

Substitution Reactions: Introduction of the methoxy groups on the phenyl and ethyl chains can be done through nucleophilic substitution reactions using appropriate methoxy-containing reagents.

Amidation: The final step involves the formation of the carboxamide group, which can be achieved by reacting the quinoline carboxylic acid derivative with an amine under dehydrating conditions.

Industrial Production Methods

Industrial production of such compounds often involves optimization of the synthetic route to maximize yield and purity while minimizing cost and environmental impact. This may include the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyethyl)-2-(4-methoxyphenyl)quinoline-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions can convert the quinoline ring to tetrahydroquinoline derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the quinoline ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or catalytic hydrogenation can be used.

Substitution: Reagents such as alkyl halides, acyl chlorides, and sulfonyl chlorides are commonly used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline N-oxides, while reduction can produce tetrahydroquinoline derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-2-(4-methoxyphenyl)quinoline-4-carboxamide involves its interaction with specific molecular targets and pathways. This may include binding to enzymes or receptors, modulating signal transduction pathways, and affecting cellular processes. Detailed studies are required to elucidate the exact mechanisms.

Comparison with Similar Compounds

Similar Compounds

Quinoline: The parent compound with a wide range of biological activities.

Chloroquine: A well-known antimalarial drug with a quinoline core.

Quinoline-4-carboxamide: A simpler derivative with potential biological activities.

Uniqueness

N-(2-methoxyethyl)-2-(4-methoxyphenyl)quinoline-4-carboxamide is unique due to the presence of methoxy groups and the specific substitution pattern on the quinoline ring, which may confer distinct biological and chemical properties compared to other quinoline derivatives.